Cas no 761396-82-1 ((3R)-3-Amino-3-(3-cyanophenyl)propanoic Acid)

• Product Name: (3R)-3-Amino-3-(3-cyanophenyl)propanoic Acid
• CAS No: 761396-82-1
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• MDL: MFCD04113655
• CID: 550099
• PubChem ID: 2761736
• Update Time: 2025-05-24

(3R)-3-Amino-3-(3-cyanophenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-3-(3-cyanophenyl)propanoic acid
• (R)-3-Amino-3-(3-cyano-phenyl)-propionic acid
• (R)-3-Amino-3-(3-cyanophenyl)-propionic acid
• (R)-3-AMINO-3-(3-CYANOPHENYL)PROPIONIC ACID,
• (R)-3-Amino-3-(3-cyano-phneyl)-propionic acid
• (R)-H-β-Phe(3-CN)-OH
• Benzenepropanoic acid, b-amino-3-cyano-, (bR)-
• H-D-b-Phe(3-CN)-OH
• DTXSID10375877
• MFCD04113655
• AKOS006343476
• CS-0179116
• (R)-3-Amino-3-(3-cyanophenyl)propanoicacid
• SCHEMBL12463605
• (3R)-3-amino-3-(3-cyanophenyl)propanoic acid
• 6,7-Dihydro O-Butyl-rosuvastatin
• AS-65874
• H-Phg(3-CN)-(C#CH2)OH
• L-beta-Homo-beta-(3-cyanophenyl)glycine;(R)-3-amino-3-(3-cyanophenyl)propanoic acid
• 761396-82-1
• (R)-3-Amino-3-(3-cyanophenyl)propionic acid
• G81829
• (3R)-3-Amino-3-(3-cyanophenyl)propanoic Acid

• MDL： MFCD04113655
• Inchi： 1S/C10H10N2O2/c11-6-7-2-1-3-8(4-7)9(12)5-10(13)14/h1-4,9H,5,12H2,(H,13,14)/t9-/m1/s1
• InChI Key： RRUDIPCLABXNDE-SECBINFHSA-N
• SMILES： OC(C[C@H](C1C=CC=C(C#N)C=1)N)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 87.1Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 371.3±37.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-Amino-3-(3-cyanophenyl)propanoic Acid

(3R)-3-Amino-3-(3-Cyanophenyl)Propanoic Acid: A Comprehensive Overview

(3R)-3-Amino-3-(3-Cyanophenyl)Propanoic Acid, also known by its CAS number 761396-82-1, is a biologically active compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is a chiral amino acid derivative with a unique structure that combines an amino group, a cyanophenyl moiety, and a carboxylic acid group. Its stereochemistry, particularly the (R)-configuration at the chiral center, plays a crucial role in its biological activity and pharmacokinetic properties.

The synthesis of (3R)-3-Amino-3-(3-Cyanophenyl)Propanoic Acid involves multi-step organic reactions, including nucleophilic substitutions, reductions, and stereochemical resolutions. Recent advancements in asymmetric synthesis have enabled the efficient production of this compound with high enantiomeric excess, which is critical for its application in drug development. The compound's structure has been optimized to enhance its solubility, stability, and bioavailability, making it a promising candidate for various therapeutic applications.

One of the most notable applications of (3R)-3-Amino-3-(3-Cyanophenyl)Propanoic Acid is in the development of peptide-based drugs. Its amino acid backbone allows it to serve as a building block for constructing bioactive peptides with specific functions. For instance, researchers have utilized this compound to design peptides that target G protein-coupled receptors (GPCRs), which are involved in numerous physiological processes and are key targets for drug discovery. Recent studies have demonstrated that peptides incorporating this compound exhibit high affinity and selectivity for certain GPCRs, paving the way for the development of novel therapeutics.

In addition to its role in peptide synthesis, (3R)-3-Amino-3-(3-Cyanophenyl)Propanoic Acid has been explored as a potential lead compound for small-molecule drug discovery. Its cyanophenyl group contributes to its ability to interact with hydrophobic pockets in protein targets, while its amino and carboxylic acid groups provide hydrogen bonding capabilities. These properties make it an ideal candidate for designing molecules that can modulate enzyme activity or inhibit protein-protein interactions.

Recent research has also focused on the pharmacokinetic profile of (3R)-3-Amino-3-(3-Cyanophenyl)Propanoic Acid. Studies in preclinical models have shown that this compound exhibits favorable absorption and distribution properties, with moderate clearance rates. Its metabolic stability has been improved through structural modifications, such as the introduction of electron-withdrawing groups or bioisosteres, which reduce susceptibility to enzymatic degradation. These findings highlight its potential as a orally bioavailable drug candidate.

The biological activity of (3R)-3-Amino-3-(3-Cyanophenyl)Propanoic Acid has been extensively studied in various disease models. For example, it has shown promise in treating neurodegenerative disorders such as Alzheimer's disease by modulating amyloid-beta aggregation. Additionally, it has demonstrated anti-inflammatory properties in chronic inflammatory diseases like rheumatoid arthritis by inhibiting pro-inflammatory cytokine production. These versatile biological activities underscore its potential as a multi-target therapeutic agent.

In conclusion, (3R)-3-Amino-3-(3-Cyanophenyl)Propanoic Acid is a versatile compound with significant potential in drug discovery and development. Its unique structure, combined with recent advancements in synthetic methods and biological studies, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover new applications and optimize its properties, this compound is likely to play an increasingly important role in the field of medicinal chemistry.